Cas no 33228-44-3 (4-Pentylaniline)

• Product Name: 4-Pentylaniline
• CAS No: 33228-44-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• MDL: MFCD00007926
• CID: 89004
• PubChem ID: 87562444
• Update Time: 2025-04-18

4-Pentylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Pentylaniline
• p-Pentylaniline
• Amylaniline
• 4-n-Amylaniline
• 4-n-Pentylaniline
• 4-Amylaniline
• 4-pentylbenzenamine
• 4-pentylphenylamine
• Benzenamine,4-pentyl
• p-Amylaniline
• p-n-amylaniline
• p-n-pentylaniline
• AS-56687
• NCGC00164092-01
• J-515918
• UNII-8ROJ0G9HIU
• 33228-44-3
• MFCD00007926
• NCGC00255675-01
• 8ROJ0G9HIU
• AKOS000121468
• ANILINE, P-PENTYL-
• CS-0159210
• CAS-33228-44-3
• Benzenamine, 4-pentyl-
• D88359
• InChI=1/C11H17N/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5,12H2,1H
• J153.245F
• Tox21_301699
• NS00015708
• SCHEMBL109256
• 4-Pentylaniline, 98%
• DTXSID0040707
• DTXCID8020707
• FT-0639087
• A821678
• J-019098
• CHEMBL1864389
• NCGC00164092-02
• A0938
• Q27270935
• SB75836
• DB-048363

• MDL： MFCD00007926
• Inchi： 1S/C11H17N/c1-2-3-4-5-10-6-8-11(12)9-7-10/h6-9H,2-5,12H2,1H3
• InChI Key： DGFTWBUZRHAHTH-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 163.13600
• Monoisotopic Mass: 163.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Bright yellow liquid
• Density: 0.937±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46.25°C (estimate)
• Boiling Point: 265°C(lit.)
• Flash Point: 113.5±7.7 ºC,
• Refractive Index: 1.5324 (21 ºC)
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• Water Partition Coefficient: Sparingly soluble in water.
• PSA: 26.02000
• LogP: 3.58270
• Solubility: Not determined

4-Pentylaniline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines